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Get Quote

C.I. Disperse Red 19: Key Properties

The table below summarizes the fundamental characteristics of C.I. Disperse Red 19 that are crucial for

experimental design [1] [2].

Property Description / Value

Chemical Name 2,2'-[[4-[(4-Nitrophenyl)azo]phenyl]imino]bisethanol [1]

CAS Number 2734-52-3 [2]

Molecular Formula C₁₆H₁₈N₄O₄ [1] [2]

Molecular Weight 330.34 g/mol [1] [2]

LogP 3.05 [1]

Appearance Dark purple to dark red-brown crystalline powder [2]

Water Solubility 234.5 μg/L at 25 °C [2]

Melting Point >300 °C [2]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1893905?utm_src=pdf-body
https://www.smolecule.com/products/s1893905?utm_src=pdf-interest
https://www.smolecule.com/products/s1893905?utm_src=pdf-body
https://www.smolecule.com/products/s1893905?utm_src=pdf-body
https://sielc.com/c-i-disperse-red-19
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://sielc.com/c-i-disperse-red-19
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://sielc.com/c-i-disperse-red-19
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://sielc.com/c-i-disperse-red-19
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://sielc.com/c-i-disperse-red-19
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://www.smolecule.com/products/s1893905?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Description / Value

λmax 495 nm [2]

Common
Applications

Dyeing polyester, acetate fibers; as a non-linear optical (NLO) dye in polymeric

systems [2]

Troubleshooting Guide: Disperse Dye Compatibility

While direct data on DR19 mixtures is scarce, the following compatibility issues are common in disperse dye

formulations. Use this guide to diagnose and resolve problems.

Issue Possible Causes & Diagnostic Methods Recommended Solutions & Protocols

| Color Inconsistency/Shift | • Dyes with different temperature types combined: E-type (low energy), SE-

type (medium), S-type (high energy) dye at different rates [3]. • Diagnostic: Test sublimation fastness of

each dye component to classify temperature type [3]. | • Select dyes with the same temperature type for

compatibility [3]. • For high fastness needs, use only S-type dyes and dye at higher temperatures (e.g.,

135°C) [3]. | | Poor Dispersion Stability | • Insufficient or incompatible dispersant [4]. • Particle size

instability at high temperature [5]. • Diagnostic: Measure particle size before/after heating; observe settling

in dispersion. | • Use effective anionic dispersants (e.g., naphthalene sulfonic acid-formaldehyde condensates

like NNO) [4] [6]. • Optimize dispersant-to-dye ratio (typically 0.5:1 to 3:1) [6]. | | Alkali-Induced

Hydrolysis | • High pH (>6) in dye bath causes dye decomposition [3]. • Diagnostic: Compare color yield

and shade after dyeing at different pH levels (4-7). | • Maintain dye bath pH within 4-5 for maximum

stability [3]. • Use dyes with good alkali resistance for combination [3]. • Pre-test water, fabric, and

auxiliaries for alkalinity. | | Thermal Migration | • Dye migrates to fiber surface during high-temperature

drying (>140°C) [5]. • Diagnostic: Check for low wash-fastness and surface dye residue. | • Post-scour dyed

material and dry at lower temperatures (≤140°C) [5]. • Review processing aids and finishing agents that can

exacerbate migration [5]. | | Inconsistent Light Fastness | • Combination includes a dye with low light

fastness [3]. • Diagnostic: Test light fastness of individual dyes and the mixture. | • Combine dyes with

similar and high light fastness ratings [3]. • Avoid using even small amounts of a low-fastness dye in a

mixture [3]. |
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Experimental Protocol: Dispersant Selection and
Evaluation

The following workflow outlines a method to evaluate the impact of dispersants on dyeing performance,

based on a study of disperse dyes in a silicone solvent system [4].

Prepare Dye Dispersion

Add Dispersant (e.g., NNO, MF)

Dyeing Process:
- Liquor Ratio: 15:1

- Temp: 25°C to 140°C
- Time: 60 min at 140°C

Post-Dyeing Wash
(Silicone Solvent, 15:1, 15 min)

Analysis

Dye Exhaustion (E%)
UV-Vis at λmax

Color Depth (K/S)
of Dyed Fabric

Fastness Tests:
Wash, Rub, Light

Click to download full resolution via product page

Key Details:

Dispersants: Common types include naphthalene sulfonic acid-formaldehyde condensates (e.g.,

Dispersant NNO, Dispersant MF) [4] [6].
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Critical Parameter Monitoring: The study found that a dispersant with better hydrophilicity can

decrease dye solubility in the dyeing media and improve dye exhaustion [4]. Monitor the relationship
between dispersant dosage, dye solubility, and final exhaustion.

Key Takeaways for Researchers

Prioritize Temperature Compatibility: When formulating a mixture with DR19, the single most
important factor is to combine it with other dyes of the same temperature application class (E, SE, or

S) to avoid color shifts and uneven dyeing [3].
Control the Chemical Environment: The stability of DR19, like many disperse dyes, can be

compromised in alkaline conditions. Rigorous control of pH throughout the dyeing process is essential
for reproducible results [3].

Dispersant is a Formulation Key: The choice and quantity of dispersant are not merely about
creating a suspension; they directly influence critical outcomes like dye exhaustion and color strength

[4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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